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Compound of Interest

Compound Name: Prodilidine

Cat. No.: B15402847 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Procyclidine hydrochloride is a synthetic anticholinergic agent with significant therapeutic

applications in the management of Parkinson's disease and drug-induced extrapyramidal

symptoms.[1][2] This technical guide provides an in-depth overview of the core properties,

uses, and experimental analysis of procyclidine hydrochloride. It is intended to serve as a

comprehensive resource for researchers, scientists, and professionals involved in drug

development. The guide details the physicochemical characteristics, mechanism of action, and

pharmacokinetic and pharmacodynamic profiles of the compound. Furthermore, it outlines

detailed experimental protocols for its quantification and provides visual representations of its

signaling pathway and analytical workflows.

Physicochemical Properties
Procyclidine hydrochloride is a white, crystalline substance that is soluble in water and

possesses an almost tasteless quality.[1]
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Property Value Source

Molecular Formula C₁₉H₃₀ClNO [3]

Molecular Weight 323.9 g/mol [3]

IUPAC Name

1-cyclohexyl-1-phenyl-3-

(pyrrolidin-1-yl)propan-1-

ol;hydrochloride

[3]

CAS Number 1508-76-5 [3]

Melting Point 159-164 °C [4]

Solubility
Soluble in water, chloroform,

and ethanol.
[5][6]

pKa (Strongest Basic) 9.45 PubChem

LogP 4.13 ALOGPS

Therapeutic Uses
Procyclidine hydrochloride is primarily indicated for the treatment of all forms of parkinsonism,

including idiopathic, postencephalitic, and arteriosclerotic types.[1][2] It is particularly effective

in alleviating rigidity, and also provides benefits for tremor, fatigue, and weakness.[1]

Additionally, it is used to manage and control extrapyramidal symptoms such as

pseudoparkinsonism, acute dystonic reactions, and akathisia, which can be induced by

neuroleptic medications.[2]

Mechanism of Action
Procyclidine hydrochloride functions as a synthetic antispasmodic agent with an atropine-like

action on smooth muscle.[1] Its therapeutic effects are attributed to its role as a muscarinic

antagonist in the central nervous system. By blocking muscarinic acetylcholine receptors (M1,

M2, and M4), it helps to restore the balance of cholinergic and dopaminergic activity in the

basal ganglia.[7][8] This antagonism of acetylcholine's excitatory effects leads to a reduction in

the severity of parkinsonian and extrapyramidal symptoms.[7]

Signaling Pathway of Procyclidine Hydrochloride
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Caption: Antagonistic action of Procyclidine at muscarinic receptors.

Pharmacokinetics and Pharmacodynamics
A study conducted in healthy volunteers provides key insights into the pharmacokinetic and

pharmacodynamic profile of procyclidine hydrochloride following oral and intravenous

administration.[9]

Pharmacokinetic Parameter Value (after 10 mg oral dose) Source

Mean Peak Plasma

Concentration (Cmax)
116 ng/ml [9]

Mean Bioavailability 75% [9]

Volume of Distribution (Vd) ~1 L/kg [9]

Total Body Clearance 68 ml/min [9]

Plasma Elimination Half-life

(t½)
~12 hours [9]
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Pharmacodynamic

Parameter
Observation Source

Onset of Autonomic Effects

(IV)
Within 0.5 hours [9]

Onset of Autonomic Effects

(Oral)
1-2 hours [9]

Duration of Significant

Autonomic Effects
Up to 12 hours [9]

Experimental Protocols
Quantification by Reversed-Phase High-Performance
Liquid Chromatography (RP-HPLC)
A validated RP-HPLC method has been developed for the quantitative estimation of

procyclidine hydrochloride in pharmaceutical dosage forms.[10]

Instrumentation: A liquid chromatography system equipped with a photodiode array detector.

Chromatographic Conditions:

Column: Chiral-AGP, 100 x 4.0 mm, 5.0 µm analytical column.[10]

Mobile Phase: A mixture of an aqueous solution of 10 mM sodium acetate (pH 4.1 with

acetic acid) and acetonitrile (95:5 v/v).[10]

Flow Rate: 1.0 ml/min.[10]

Column Temperature: 30°C.[10]

Detection Wavelength: 210 nm.[10]

Method Performance:

Linearity: 2-200 μg/ml.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/3987788/
https://pubmed.ncbi.nlm.nih.gov/3987788/
https://pubmed.ncbi.nlm.nih.gov/3987788/
https://www.ijbmsp.org/index.php/IJBMSP/article/download/35/29
https://www.ijbmsp.org/index.php/IJBMSP/article/download/35/29
https://www.ijbmsp.org/index.php/IJBMSP/article/download/35/29
https://www.ijbmsp.org/index.php/IJBMSP/article/download/35/29
https://www.ijbmsp.org/index.php/IJBMSP/article/download/35/29
https://www.ijbmsp.org/index.php/IJBMSP/article/download/35/29
https://www.ijbmsp.org/index.php/IJBMSP/article/download/35/29
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15402847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Correlation Coefficient (r²): 0.999.[10]

Relative Standard Deviation (RSD): < 2% for six measurements.[10]

Experimental Workflow for RP-HPLC Analysis

Sample Preparation

Chromatographic Analysis

Data Processing

Prepare Standard Solution
(25 mg in 100 ml water, then dilute)

Inject sample into HPLC system

Weigh and finely powder 20 tablets

Extract with appropriate solvent

Separation on Chiral-AGP column

Detection at 210 nm

Integrate peak areas

Quantify using standard curve
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Caption: Workflow for the RP-HPLC analysis of Procyclidine HCl.

Bioanalytical Method using Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS)
A rapid and sensitive LC-MS/MS method has been established for the quantification of

procyclidine in human plasma.[11]

Instrumentation: A liquid chromatograph coupled with a tandem mass spectrometer.

Sample Preparation: Liquid-liquid extraction with methyl tertiary butyl ether.[11]

Chromatographic Conditions:

Column: Zodiac C18 column (50 × 4.6 mm, 5 µm).

Mobile Phase: A mixture of methanol and 0.1% formic acid in water (70:30, v/v).

Flow Rate: 1 mL/min.

Mass Spectrometry:

Detection: Multiple reaction monitoring (MRM) in positive ion mode.[11]

Method Performance:

Linearity: 0.5 to 120 ng/mL.[11]

Internal Standard: Procyclidine D11 hydrochloride.[11]

Conclusion
Procyclidine hydrochloride remains a cornerstone in the symptomatic treatment of Parkinson's

disease and the management of drug-induced extrapyramidal disorders. Its well-characterized

anticholinergic mechanism of action, favorable pharmacokinetic profile, and established

analytical methods for its quantification provide a solid foundation for its continued clinical use

and for future research endeavors. This guide has synthesized the critical technical information
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necessary for professionals in the field to understand and effectively work with this important

therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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